Cas no 139520-43-7 (3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine)

• Product Name: 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine
• CAS No: 139520-43-7
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 102144
• PubChem ID: 11077149
• Update Time: 2025-11-07

3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine Chemical and Physical Properties

Names and Identifiers

• 2-(((Benzyloxy)carbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid
• 2-{[(BENZYLOXY)CARBONYL]AMINO}-3,3,3-TRIFLUORO-2-METHYLPROPANOIC ACID
• 3,3,3-trifluoro-2-methyl-2-(phenylmethoxycarbonylamino)propanoic acid
• Alanine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]-
• Alanine,3,3,3-trifluoro-2-methyl-N-[(phenylmethoxy)carbonyl]
• N-benzyloxycarbonyl-2-trifluoromethylalanine
• PC2175
• DTXSID10454419
• 2--3,3,3-trifluoro-2-methyl propanoic acid
• RYJHDHKGSWTBEV-UHFFFAOYSA-N
• 2-(benzyloxycarbonylamino)-3,3,3-trifluoro-2-methyl-propanoic acid
• SCHEMBL22235482
• MFCD07777230
• 2-([(BENZYLOXY)CARBONYL]AMINO)-3,3,3-TRIFLUORO-2-METHYLPROPANOIC ACID
• 2-(benzyloxycarbonylamino)-3,3,3-trifluoro-2-methylpropanoic acid
• PS-11030
• 2-Amino-2-methyl-3,3,3-trifluoropropanoic acid, N-CBZ protected
• A807553
• EN300-122150
• AKOS015996185
• 139520-43-7
• 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine

• Inchi： 1S/C12H12F3NO4/c1-11(9(17)18,12(13,14)15)16-10(19)20-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,16,19)(H,17,18)
• InChI Key： RYJHDHKGSWTBEV-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 291.07200
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.70930

3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine

Recent Advances in the Study of 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine (CAS: 139520-43-7)

3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine (CAS: 139520-43-7) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a building block for peptide-based therapeutics, enzyme inhibitors, and as a probe for studying protein-ligand interactions. This research brief synthesizes the latest findings related to this compound, highlighting its applications and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine in the design of protease inhibitors. The researchers demonstrated that the incorporation of this fluorinated amino acid into peptide sequences significantly enhanced binding affinity to target proteases, attributed to the electron-withdrawing effects of the trifluoromethyl group. The study also reported improved metabolic stability, making it a promising candidate for drug development.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the compound's utility in positron emission tomography (PET) imaging. By radiolabeling the molecule with fluorine-18, the team successfully developed a novel PET tracer for visualizing enzyme activity in vivo. This advancement opens new avenues for non-invasive diagnostics and monitoring of disease progression, particularly in oncology and neurology.

In addition to its therapeutic and diagnostic applications, 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine has been employed in mechanistic studies of enzyme catalysis. A 2023 paper in Biochemistry detailed how the compound acts as a transition-state analog for certain hydrolases, providing valuable insights into enzyme mechanisms and aiding in the rational design of more potent inhibitors.

The synthesis and scalability of this compound have also seen recent improvements. A 2024 study in Organic Process Research & Development reported an optimized, high-yield synthetic route that addresses previous challenges in large-scale production. This development is particularly significant for industrial applications, ensuring a stable supply for further research and potential commercialization.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary results from ongoing studies suggest that its unique physicochemical properties may enable the development of more efficient drug carriers with enhanced tissue specificity and reduced off-target effects.

In conclusion, 3,3,3-Trifluoro-2-methyl-N-(phenylmethoxy)carbonylalanine (CAS: 139520-43-7) continues to demonstrate remarkable versatility in chemical biology and medicinal applications. The recent advancements highlighted in this brief underscore its growing importance in drug discovery, diagnostic imaging, and fundamental biochemical research. Future studies will likely expand its applications and further elucidate its mechanism of action across various biological systems.